Cas no 504424-79-7 (2-chloro-3-fluorobenzene-1-sulfonyl chloride)

• Product Name: 2-chloro-3-fluorobenzene-1-sulfonyl chloride
• CAS No: 504424-79-7
• MF: C₆H₃Cl₂FO₂S
• MW: 229.056222200394
• CID: 1068610
• PubChem ID: 50998073
• Update Time: 2025-10-20

2-chloro-3-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluorobenzenesulfonyl chloride
• 2-chloro-3-fluorobenzene-1-sulfonyl chloride
• AKOS006335490
• D96271
• EN300-1585436
• 2-Chloro-3-fluorobenzene-1-sulfonylchloride
• Benzenesulfonyl chloride, 2-chloro-3-fluoro-
• DB-149427
• MFCD12026223
• 2-Chloro-3-fluorobenzenesulfonylchloride
• 2-Chloro-3-fluoro-benZenesulfonyl chloride
• SCHEMBL14812406
• 504424-79-7

• MDL： MFCD12026223
• Inchi： 1S/C6H3Cl2FO2S/c7-6-4(9)2-1-3-5(6)12(8,10)11/h1-3H
• InChI Key： JGUJGYPYRWDTMV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1S(=O)(=O)Cl)F

Computed Properties

• Exact Mass: 227.9214841g/mol
• Monoisotopic Mass: 227.9214841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-chloro-3-fluorobenzene-1-sulfonyl chloride

Recent Advances in the Application of 2-Chloro-3-fluorobenzene-1-sulfonyl chloride (CAS: 504424-79-7) in Chemical Biology and Pharmaceutical Research

2-Chloro-3-fluorobenzene-1-sulfonyl chloride (CAS: 504424-79-7) is a highly versatile sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a critical building block in the synthesis of various biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its unique reactivity profile, enabling selective modifications at the sulfonyl chloride moiety while preserving the chloro-fluorobenzene scaffold, which is known to confer favorable pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 504424-79-7 in the synthesis of novel sulfonamide-based kinase inhibitors. Researchers utilized this compound as a key intermediate to develop selective inhibitors of tyrosine kinases involved in cancer progression. The electron-withdrawing effects of both chlorine and fluorine substituents were found to enhance the electrophilicity of the sulfonyl chloride group, facilitating efficient coupling with various amine nucleophiles. This property has made 2-chloro-3-fluorobenzene-1-sulfonyl chloride particularly valuable in combinatorial chemistry approaches for drug discovery.

In the field of antibacterial research, a team from MIT reported in ACS Infectious Diseases (2024) the application of this compound in developing new sulfonamide antibiotics targeting resistant bacterial strains. The unique substitution pattern of 504424-79-7 allowed for the creation of analogs with improved membrane permeability and reduced susceptibility to common resistance mechanisms. Molecular docking studies revealed that derivatives incorporating this scaffold showed enhanced binding to dihydropteroate synthase, a key enzyme in bacterial folate biosynthesis.

Recent advances in synthetic methodology have also expanded the applications of 2-chloro-3-fluorobenzene-1-sulfonyl chloride. A Nature Communications paper (2023) described a novel photoredox-catalyzed reaction that enables direct C-H sulfonylation using this reagent under mild conditions. This breakthrough significantly simplifies the preparation of complex sulfonylated structures, opening new possibilities in medicinal chemistry and chemical biology probe development.

From a safety and handling perspective, current research has focused on developing more sustainable processes for working with 504424-79-7. Green Chemistry (2024) published a protocol for in situ generation and immediate consumption of this reagent in flow chemistry systems, minimizing exposure risks while maintaining high reaction efficiency. This approach aligns with the pharmaceutical industry's growing emphasis on process intensification and green chemistry principles.

Looking forward, the unique properties of 2-chloro-3-fluorobenzene-1-sulfonyl chloride continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) development, where its ability to form stable linkages between target proteins and E3 ubiquitin ligases is particularly valuable. Additionally, its potential in radiopharmaceutical development is being investigated, leveraging the fluorine atom for ¹⁸F labeling in PET imaging probes.